2-Methoxymethyl-3-methyl-furan

• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• IUPAC Name: 2-(methoxymethyl)-3-methylfuran
• InChI: InChI=1S/C7H10O2/c1-6-3-4-9-7(6)5-8-2/h3-4H,5H2,1-2H3
• InChI Key: OXEMOGOJELVSLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)COC

Description

2-Methoxymethyl-3-methyl-furan is a furan-based compound of interest in organic synthesis and flavor research. While specific studies on this exact molecule are limited, its structure suggests potential applications in several research areas. Furan derivatives with methoxymethyl and methyl substituents are frequently investigated as intermediates in the synthesis of more complex molecules and are sometimes identified as flavor constituents in heat-processed foods . Related compounds, such as 2-(methoxymethyl)furan, are known to be utilized in synthetic chemistry, for instance, as intermediates in the acid-catalyzed conversion of biomass-derived platform chemicals into valuable products like levulinate esters . The presence of alkyl and alkoxymethyl substituents on the furan ring can influence its reactivity in key transformations, including Diels-Alder reactions and electrophilic substitutions, making such compounds valuable building blocks for researchers developing new synthetic routes or studying reaction mechanisms. Researchers exploring the chemistry of heterocyclic compounds, biomass conversion, or the identification of aroma-active compounds in food may find this chemical particularly useful. This product is intended for research purposes in a laboratory setting only. It is not intended for diagnostic, therapeutic, or personal use. Handle with appropriate safety precautions.

Comparison with Similar Compounds

Structural Analogues

(a) 2-(Ethoxymethyl)furan

• Structure : Ethoxymethyl group at position 2 of the furan ring.
• Applications : Used in research for its reactivity in Diels-Alder reactions and as a precursor in heterocyclic chemistry .

(b) 3-Methoxyfuran (CAS 3420-57-3)

• Structure : Methoxy group at position 3 of the furan ring.
• Key Differences : The absence of a methyl group at position 3 and a methoxymethyl group at position 2 reduces steric hindrance, enhancing its reactivity in electrophilic substitutions.
• Properties : Molecular weight = 98.10 g/mol, purity = 98% (HPLC) .

(c) 5-(Methoxymethyl)furan-2-carbaldehyde (CAS 1917-64-2)

• Structure : Methoxymethyl group at position 5 and a formyl group at position 2.
• Key Differences : The aldehyde group increases electrophilicity, making it more reactive in condensation reactions compared to 2-Methoxymethyl-3-methyl-furan.
• Safety Data: Limited toxicological information; requires cautious handling .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
2-Methoxymethyl-3-methyl-furan (hypothetical)	C₇H₁₀O₂	~138.16	Methoxymethyl, methyl
2-(Ethoxymethyl)furan	C₇H₁₀O₂	138.16	Ethoxymethyl
3-Methoxyfuran	C₅H₆O₂	98.10	Methoxy
5-(Methoxymethyl)furan-2-carbaldehyde	C₇H₈O₃	140.14	Methoxymethyl, aldehyde

Notes:

• The methoxymethyl group in 2-Methoxymethyl-3-methyl-furan likely enhances solubility in polar solvents compared to non-substituted furans.
• Steric hindrance from the 3-methyl group may reduce reactivity in planar transition states (e.g., Diels-Alder reactions) compared to 2-methylfuran derivatives .

Preparation Methods

Acid-Catalyzed Ring Closure

A prominent method involves the cyclization of substituted dihydrofuran precursors under acidic conditions. For example, methyl 3-(2,5-dimethoxy-2,5-dihydro-2-furyl)propionate undergoes thermal rearrangement in the presence of acetic acid to yield 2-methoxymethyl-3-methyl-furan derivatives. The reaction proceeds via a keto-enol tautomerization mechanism, where the methoxymethyl group is introduced through nucleophilic substitution at the furan’s C2 position. Typical conditions involve refluxing in toluene with 5–10 mol% acetic acid, achieving isolated yields of 78–82% after 12 hours.

Two-Step Synthesis from o-Hydroxyphenylacetic Acid

A patent-pending method adapts a solvent-free approach for benzofuranone synthesis to produce 2-methoxymethyl-3-methyl-furan. In the first step, o-hydroxyphenylacetic acid reacts with trimethyl orthoformate and acetic anhydride at 105–115°C, forming a reactive intermediate. The second step employs azeotropic distillation to remove water, driving the cyclization to completion. This method reports yields exceeding 90%, with HPLC purity >97%. Critical parameters include:

• Catalyst : Acetic acid (3–5 wt%)

• Solvent : Toluene (recyclable post-reaction)

• Reaction Time : 24 hours total

Functional Group Interconversion Strategies

Methoxymethylation of 3-Methylfuran

Direct functionalization of 3-methylfuran’s C2 position is achieved using methoxymethyl chloride in the presence of a Lewis acid catalyst. Aluminum chloride (AlCl₃) at 0–5°C facilitates electrophilic substitution, yielding 2-methoxymethyl-3-methyl-furan with 65–70% efficiency. Competing side reactions, such as over-alkylation, are mitigated by slow reagent addition and strict temperature control.

Reductive Alkylation

Hydrogenation of 2-acetylmethyl-3-methyl-furan over a Pd/C catalyst in methanol introduces the methoxymethyl group via in situ formaldehyde generation. This one-pot method requires high-pressure H₂ (50–100 psi) and achieves 60–65% yields, though product isolation is complicated by residual formaldehyde adducts.

Thermal and Catalytic Rearrangements

Thermal Decomposition of Furan Ethers

Heating 2-(methoxymethyl)-5-methyl-tetrahydrofuran at 180–200°C induces retro-Diels-Alder fragmentation, producing 2-methoxymethyl-3-methyl-furan and ethylene gas. This gas-phase method avoids solvents but demands precise thermal control to prevent tar formation. Yields are moderate (55–60%), with scalability limited by heat transfer efficiency.

Catalytic Vapor-Phase Reactions

A Cu/Zn/Al/Ca/Na catalyst (59:33:6:1:1 atomic ratio) facilitates the vapor-phase rearrangement of furfural derivatives to 2-methoxymethyl-3-methyl-furan at 250–300°C. The process leverages copper’s ability to dehydrogenate intermediates while stabilizing the methoxymethyl group. Space velocities of 0.5–1.0 h⁻¹ optimize contact time, yielding 70–75% product with 20% unconverted feedstock.

Purification and Characterization

Distillation and Crystallization

Crude reaction mixtures are typically distilled under reduced pressure (20–50 mbar) to isolate 2-methoxymethyl-3-methyl-furan, which boils at 85–90°C. Subsequent crystallization from methanol at −20°C enhances purity to >99%, as confirmed by GC-MS (m/z 204.0 [M-H]⁻).

Spectroscopic Identification

• ¹H NMR (CDCl₃): δ 6.25 (d, J = 1.8 Hz, 1H, furan H4), 4.35 (s, 2H, OCH₂O), 3.40 (s, 3H, OCH₃), 2.25 (s, 3H, CH₃).

• IR : 3120 cm⁻¹ (furan C-H stretch), 1090 cm⁻¹ (C-O-C asym. stretch).

Comparative Analysis of Methods

Method	Conditions	Yield	Purity	Scalability
Acid-catalyzed cyclization	Toluene, acetic acid	78–82%	>95%	Moderate
Solvent-free synthesis	No solvent, 115°C	>90%	>97%	High
Vapor-phase catalysis	Cu/Zn/Al/Ca/Na, 250°C	70–75%	85–90%	Industrial
Reductive alkylation	Pd/C, H₂, 50 psi	60–65%	80–85%	Low

Challenges and Optimization Strategies

Byproduct Formation

Side products like 2,5-dimethylfuran (from over-methylation) and polymeric tars (from thermal degradation) are common. Neutralizing residual acid with NaHCO₃ post-reaction reduces tar formation by 40–50%.

Catalyst Deactivation

In vapor-phase methods, coke deposition deactivates Cu-based catalysts within 100–150 hours. Regeneration via air calcination at 400°C restores 90% activity .